Cas no 71002-88-5 (4-(5-Nitrobenzimidazol-2-yl)aniline)
71002-88-5 structure
Product Name:4-(5-Nitrobenzimidazol-2-yl)aniline
CAS No:71002-88-5
MF:C13H10N4O2
MW:254.24410200119
MDL:MFCD00430514
CID:574992
Update Time:2025-10-28
4-(5-Nitrobenzimidazol-2-yl)aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
- 4-(5-Nitrobenzimidazol-2-yl)aniline
- 4-(5-nitro-H-benzimidazol-2-yl)aniline
- 4-(6-nitro-1H-benzimidazol-2-yl)Benzenamine
- Benzenamine, 4-(6-nitro-1H-benzimidazol-2-yl)-
- 4-(6-nitro-1H-benzimidazol-2-yl)aniline
- 4-(5-Nitro-1H-benzoimidazol-2-yl)-phenylamine
- MLS000561330
- SMR000173792
- 4-(5-Nitro-1H-benzimidazol-2-yl)aniline
- Benzenamine, 4-(5-nitro-1H-benzimidazol-2-yl)-
- PubChem19301
- Oprea1_089671
- BDBM46292
- cid_3089924
- HMS2538M14
- MCUL
-
- MDL: MFCD00430514
- Inchi: 1S/C13H10N4O2/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(17(18)19)7-12(11)16-13/h1-7H,14H2,(H,15,16)
- InChI Key: VQAXRPAGHNBDHU-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)NC(C1C=CC(=CC=1)N)=N2)=O
Computed Properties
- Exact Mass: 254.08000
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 338
- XLogP3: 2.7
- Topological Polar Surface Area: 101
Experimental Properties
- Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 283-285 ºC
- Boiling Point: 551.3℃/760mmHg
- Flash Point: 287.2℃
- Solubility: Almost insoluble (0.046 g/l) (25 º C),
- PSA: 100.52000
- LogP: 3.82470
4-(5-Nitrobenzimidazol-2-yl)aniline Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(5-Nitrobenzimidazol-2-yl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D853270-1g |
4-(5-Nitrobenzimidazol-2-yl)aniline |
71002-88-5 | ≥97% | 1g |
¥1,166.40 | 2022-01-11 | |
| TRC | N901558-50mg |
4-(5-NITROBENZIMIDAZOL-2-YL)ANILINE |
71002-88-5 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N901558-100mg |
4-(5-NITROBENZIMIDAZOL-2-YL)ANILINE |
71002-88-5 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N901558-500mg |
4-(5-NITROBENZIMIDAZOL-2-YL)ANILINE |
71002-88-5 | 500mg |
$ 230.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N73880-1g |
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline |
71002-88-5 | 1g |
¥2099.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N73880-250mg |
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline |
71002-88-5 | 250mg |
¥819.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N73880-5g |
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline |
71002-88-5 | 5g |
¥6879.0 | 2021-09-08 | ||
| Alichem | A069004486-1g |
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline |
71002-88-5 | 97% | 1g |
$250.48 | 2023-09-01 | |
| Alichem | A069004486-5g |
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline |
71002-88-5 | 97% | 5g |
$729.12 | 2023-09-01 | |
| Chemenu | CM160918-5g |
4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline |
71002-88-5 | 97% | 5g |
$439 | 2021-06-17 |
4-(5-Nitrobenzimidazol-2-yl)aniline Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:71002-88-5)4-(5-Nitrobenzimidazol-2-yl)aniline
Order Number:A866512
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:59
Price ($):571.0
Email:sales@amadischem.com
4-(5-Nitrobenzimidazol-2-yl)aniline Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:71002-88-5)4-(5-Nitrobenzimidazol-2-yl)aniline
Purity:99%
Quantity:5g
Price ($):571.0